Cas no 1695622-68-4 ((3,5-dibromophenyl)methanesulfonamide)

(3,5-Dibromophenyl)methanesulfonamide is a brominated aromatic sulfonamide compound characterized by its distinct molecular structure, featuring two bromine substituents at the 3- and 5-positions of the phenyl ring. This configuration enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The sulfonamide moiety provides reactivity for further functionalization, while the bromine atoms facilitate cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its high purity and stability make it suitable for research and industrial applications requiring precise molecular modifications. The compound’s well-defined structure ensures reproducibility in synthetic pathways, supporting its use in targeted chemical transformations.
(3,5-dibromophenyl)methanesulfonamide structure
1695622-68-4 structure
Product Name:(3,5-dibromophenyl)methanesulfonamide
CAS No:1695622-68-4
MF:C7H7Br2NO2S
MW:329.008979082108
MDL:MFCD30176279
CID:5246004
PubChem ID:20437662
Update Time:2026-03-08

(3,5-dibromophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonamide, 3,5-dibromo-
    • (3,5-dibromophenyl)methanesulfonamide
    • MDL: MFCD30176279
    • Inchi: 1S/C7H7Br2NO2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
    • InChI Key: UZTGGQXLZZTJMO-UHFFFAOYSA-N
    • SMILES: C1(CS(N)(=O)=O)=CC(Br)=CC(Br)=C1

(3,5-dibromophenyl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01050420-1g
(3,5-Dibromophenyl)methanesulfonamide
1695622-68-4 95%
1g
¥5481.0 2023-04-10
Ambeed
A1087670-1g
(3,5-Dibromophenyl)methanesulfonamide
1695622-68-4 95%
1g
$798.0 2024-04-15
Enamine
EN300-293306-0.05g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
0.05g
$587.0 2023-09-06
Enamine
EN300-293306-0.1g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
0.1g
$615.0 2023-09-06
Enamine
EN300-293306-0.25g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
0.25g
$642.0 2023-09-06
Enamine
EN300-293306-0.5g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
0.5g
$671.0 2023-09-06
Enamine
EN300-293306-1.0g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
1g
$0.0 2023-06-07
Enamine
EN300-293306-2.5g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
2.5g
$1370.0 2023-09-06
Enamine
EN300-293306-5.0g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
5.0g
$3189.0 2023-03-01
Enamine
EN300-293306-10.0g
(3,5-dibromophenyl)methanesulfonamide
1695622-68-4
10.0g
$4729.0 2023-03-01

(3,5-dibromophenyl)methanesulfonamide Related Literature

Additional information on (3,5-dibromophenyl)methanesulfonamide

Research Briefing on (3,5-dibromophenyl)methanesulfonamide (CAS: 1695622-68-4) in Chemical Biology and Pharmaceutical Applications

(3,5-dibromophenyl)methanesulfonamide (CAS: 1695622-68-4) is a sulfonamide derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound features a dibromophenyl moiety linked to a methanesulfonamide group, which may contribute to its biological activity. Recent studies have explored its role as a modulator of specific protein targets, with implications for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of (3,5-dibromophenyl)methanesulfonamide on carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. The compound demonstrated selective inhibition with IC50 values in the low micromolar range, suggesting its potential as a lead compound for anticancer therapies targeting tumor hypoxia. Molecular docking studies revealed key interactions between the dibromophenyl group and hydrophobic pockets of the enzyme active site.

Another significant application was reported in a 2024 Nature Chemical Biology paper, where (3,5-dibromophenyl)methanesulfonamide was identified as a novel allosteric modulator of gamma-aminobutyric acid (GABA) receptors. The compound showed subtype-selective modulation of GABAA receptors containing α5 subunits, which are implicated in cognitive disorders. This finding opens new avenues for developing neurotherapeutic agents with improved specificity and reduced side effects compared to current benzodiazepines.

The synthetic accessibility of (3,5-dibromophenyl)methanesulfonamide has also been explored in recent medicinal chemistry optimization studies. A 2023 ACS Medicinal Chemistry Letters publication detailed a scalable synthetic route with improved yield (78%) through palladium-catalyzed coupling reactions, addressing previous challenges in large-scale production. Structural-activity relationship (SAR) studies of analogs highlighted the importance of the bromine substitutions at the 3- and 5-positions for maintaining biological activity while reducing off-target effects.

Emerging research presented at the 2024 American Chemical Society National Meeting suggests potential applications of (3,5-dibromophenyl)methanesulfonamide in antimicrobial development. Preliminary data indicate activity against drug-resistant Gram-positive bacteria, possibly through inhibition of bacterial carbonic anhydrases. However, further optimization is needed to improve pharmacokinetic properties and reduce cytotoxicity in mammalian cells.

In conclusion, (3,5-dibromophenyl)methanesulfonamide (CAS: 1695622-68-4) represents a versatile scaffold with multiple therapeutic applications. Current research highlights its potential in oncology, neuroscience, and infectious disease treatment. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacological profile, and exploring combination therapies. The compound's unique structural features and demonstrated biological activities make it a promising candidate for continued investigation in drug discovery programs.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited